REACTION_CXSMILES
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[Cl:1][C:2]1[C:3](F)=[C:4]([CH:7]=[CH:8][CH:9]=1)[CH:5]=[O:6].[NH:11]1[CH2:16][CH2:15][O:14][CH2:13][CH2:12]1.C(=O)([O-])[O-].[K+].[K+].CS(C)=O>O>[Cl:1][C:2]1[C:3]([N:11]2[CH2:16][CH2:15][O:14][CH2:13][CH2:12]2)=[C:4]([CH:7]=[CH:8][CH:9]=1)[CH:5]=[O:6] |f:2.3.4|
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Name
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Quantity
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3 g
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Type
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reactant
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Smiles
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ClC=1C(=C(C=O)C=CC1)F
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Name
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Quantity
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2.5 g
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Type
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reactant
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Smiles
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N1CCOCC1
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Name
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Quantity
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6.5 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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30 mL
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Type
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reactant
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Smiles
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CS(=O)C
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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O
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Type
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CUSTOM
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Details
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The resulting solution was stirred for 3 hours at 100° C. in an oil bath
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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EXTRACTION
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Details
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The resulting solution was extracted with dichloromethane (3×20 mL)
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Type
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WASH
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Details
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washed with H2O (2×50 mL)
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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Type
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FILTRATION
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Details
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filtered
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Type
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CUSTOM
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Details
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The residue was chromatographed on a silica gel column with ethyl acetate/petroleum ether (1/20)
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Reaction Time |
3 h |
Name
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Type
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product
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Smiles
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ClC=1C(=C(C=O)C=CC1)N1CCOCC1
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Type | Value | Analysis |
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AMOUNT: MASS | 1.4 g | |
YIELD: PERCENTYIELD | 33% | |
YIELD: CALCULATEDPERCENTYIELD | 32.8% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |